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Compound of Interest

Compound Name: L-Carnosine-d4

Cat. No.: B8088782 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling L-Carnosine-d4, including detailed operational and disposal

plans.

Hazard Identification and Classification
L-Carnosine-d4 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] It is a stable

compound with no known hazardous reactions or decomposition products when used

according to specifications.[1]

Personal Protective Equipment (PPE)
While L-Carnosine-d4 is not classified as hazardous, adherence to standard laboratory safety

protocols is essential. The following personal protective equipment is recommended as part of

good laboratory practice.
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PPE Category Recommended Equipment Justification

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or airborne particles.

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects clothing and skin from

accidental spills.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

If dust is generated and

ventilation is inadequate, a

dust mask may be used.[2]

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling L-Carnosine-d4 ensures safety and maintains the integrity

of the compound.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order specifications (L-Carnosine-d4).

Confirm the container is tightly sealed.

2. Storage:

Store the container in a cool, dry, and well-ventilated area.[2]

Recommended storage temperature is typically -20°C, as indicated on the product insert.[3]

Keep the container tightly closed to prevent contamination.

3. Preparation and Use:

Handle the compound in a designated, clean workspace.
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Use a chemical fume hood or other ventilated enclosure if there is a potential for generating

dust.

Employ standard weighing and transfer techniques to minimize the generation of airborne

particles.

Consult the product insert for solubility information. L-Carnosine-d4 is soluble in PBS (pH

7.2) and slightly soluble in water.

4. Spills and Accidental Release:

For small spills, mechanically pick up the solid material.

Avoid generating dust during cleanup.

Place the spilled material into a suitable container for disposal.

Clean the spill area with an appropriate solvent.

No special personal precautions are required for accidental release.

Disposal Plan
Proper disposal of L-Carnosine-d4 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Small Quantities: Smaller quantities of L-Carnosine-d4 can be disposed of with household

waste, according to the safety data sheet.

Large Quantities: For larger quantities, disposal must be made according to official local,

state, and federal regulations. Consult with your institution's environmental health and safety

(EHS) department for specific guidance.

Uncleaned Packaging: Dispose of uncleaned packaging in the same manner as the

substance itself, following official regulations.

First Aid Measures
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In the event of exposure, follow these first aid guidelines.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, consult a doctor.

Skin Contact
The product is generally not an irritant. In case

of contact, wash the skin with soap and water.

Eye Contact
Rinse the opened eye for several minutes under

running water.

Ingestion If symptoms persist, consult a doctor.

Workflow for Safe Handling of L-Carnosine-d4
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Caption: Workflow for the safe handling of L-Carnosine-d4 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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